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Compound of Interest

Compound Name: Acid Orange 95

Cat. No.: B1172612 Get Quote

An In-depth Technical Guide on the Molecular Structure of C.I. Acid Orange 95

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, synthesis, and analysis of C.I. Acid Orange 95. The information is intended for

researchers, scientists, and professionals in drug development and related fields who may

utilize this compound in their studies.

Chemical Identity and Properties
C.I. Acid Orange 95 is a double azo dye, characterized by the presence of two azo groups (-

N=N-) which act as chromophores, responsible for its orange color.[1][2] Its chemical structure

includes sulfonic acid groups, which impart water solubility and allow it to function as an acid

dye, primarily for protein fibers like wool and silk, as well as polyamides.[1][2][3]

Quantitative Data Summary
The key chemical and physical properties of C.I. Acid Orange 95 are summarized in the table

below for easy reference.
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Property Value Reference(s)

C.I. Name Acid Orange 95, 24780 [1][4][5]

CAS Number 12217-33-3 [1][2][5][6]

Molecular Formula C₃₄H₂₈N₄Na₂O₈S₂ [1][2][4][6]

Molecular Weight 730.72 g/mol [1][2][4][6]

Chemical Class Double Azo Dye [1][2][6]

IUPAC Name (Derived)

disodium;4-hydroxy-3-[[4-[4-

[(E)-[4-hydroxy-3-

(sulfonatomethyl)phenyl]diaze

nyl]cyclohexyl]phenyl]diazenyl]

-5-

(sulfonatomethyl)naphthalene-

1-sulfonate

[2]

Appearance Cherry red powder [1][4][5]

Solubility Soluble in water [1][4][5]

Molecular Structure
The molecular structure of C.I. Acid Orange 95 is complex, featuring a central 1,1-bis(4-

aminophenyl)cyclohexane moiety that is diazotized and coupled with two different aromatic

compounds: 7-Hydroxynaphthalene-1,3-disulfonic acid and phenol.[1][5][6]

Caption: Molecular structure of C.I. Acid Orange 95.

Synthesis and Experimental Protocols
The synthesis of C.I. Acid Orange 95 is a multi-step process involving diazotization and

coupling reactions.[1][5][6] Below is a representative experimental protocol based on

established chemical principles for the synthesis of azo dyes.

Synthesis Workflow
The overall workflow for the synthesis of C.I. Acid Orange 95 can be visualized as follows:
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Synthesis Workflow of C.I. Acid Orange 95

1,1-Bis(4-aminophenyl)cyclohexane
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C.I. Acid Orange 95
(Crude Product)

Purification
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Caption: Synthesis workflow for C.I. Acid Orange 95.

Step-by-Step Experimental Protocol
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Step 1: Tetrazotization of 1,1-Bis(4-aminophenyl)cyclohexane

A solution of 1,1-Bis(4-aminophenyl)cyclohexane is prepared in dilute hydrochloric acid.

The solution is cooled to 0-5°C in an ice bath with constant stirring.

A pre-cooled aqueous solution of sodium nitrite is added dropwise to the amine solution,

maintaining the temperature below 5°C. The addition is continued until a slight excess of

nitrous acid is detected (using starch-iodide paper).[7]

The resulting mixture, containing the tetrazonium salt, is stirred for an additional 30 minutes

at 0-5°C and used immediately in the subsequent coupling reactions.[7]

Step 2: Coupling Reactions

First Coupling: A solution of 7-Hydroxynaphthalene-1,3-disulfonic acid is prepared in an

alkaline medium (e.g., sodium carbonate solution) and cooled to 0-5°C.

Half of the tetrazonium salt solution from Step 1 is slowly added to the cooled 7-

Hydroxynaphthalene-1,3-disulfonic acid solution with vigorous stirring. The pH is maintained

in the alkaline range to facilitate the coupling reaction.

Second Coupling: A solution of phenol is prepared in an alkaline medium (e.g., sodium

hydroxide solution) and cooled to 0-5°C.

The remaining half of the tetrazonium salt solution is added to the cooled phenol solution,

again maintaining alkaline conditions and a low temperature.

Step 3: Isolation and Purification

The solutions from the two coupling reactions are combined.

The dye is precipitated from the reaction mixture by the addition of sodium chloride ("salting

out").

The precipitated dye is collected by filtration.

The filter cake is washed with a saturated sodium chloride solution to remove impurities.
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The purified dye is dried in an oven at a suitable temperature (e.g., 80-100°C) to yield the

final product as a powder.

Analytical Methods
The characterization and quantification of C.I. Acid Orange 95 can be performed using various

analytical techniques, primarily spectroscopic methods.

UV-Visible Spectroscopy
UV-Vis spectroscopy is used to determine the absorption characteristics of the dye.[2] A

solution of the dye is prepared in a suitable solvent (e.g., water), and its absorbance is

measured across the UV-visible range. The wavelength of maximum absorbance (λmax) is a

key characteristic. For quantitative analysis, a calibration curve can be constructed by

measuring the absorbance of a series of standard solutions of known concentrations, following

Beer-Lambert law.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is employed to identify the functional groups present in the molecule. A

sample of the solid dye is typically mixed with potassium bromide (KBr) to form a pellet, which

is then analyzed. The resulting spectrum will show characteristic absorption bands

corresponding to:

O-H stretching from the hydroxyl groups.

N=N stretching of the azo groups.

S=O stretching from the sulfonate groups.

C-H stretching and bending from the aromatic and aliphatic parts of the molecule.

C=C stretching from the aromatic rings.

This technique is crucial for confirming the chemical structure of the synthesized compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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